Cas no 2061980-27-4 (N-((2',3-Dimethyl-[2,4'-bipyridin]-5-yl)methyl)-4-(pyridin-2-yl)-1H-pyrazole-1-carboxamide)

• Product Name: N-((2',3-Dimethyl-[2,4'-bipyridin]-5-yl)methyl)-4-(pyridin-2-yl)-1H-pyrazole-1-carboxamide
• CAS No: 2061980-27-4
• MF: C₂₂H₂₀N₆O
• MW: 384.43380355835
• CID: 5140853
• PubChem ID: 124222646
• Update Time: 2025-07-21

N-((2',3-Dimethyl-[2,4'-bipyridin]-5-yl)methyl)-4-(pyridin-2-yl)-1H-pyrazole-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-carboxamide, N-[(2',3-dimethyl[2,4'-bipyridin]-5-yl)methyl]-4-(2-pyridinyl)-
• N-((2',3-Dimethyl-[2,4'-bipyridin]-5-yl)methyl)-4-(pyridin-2-yl)-1H-pyrazole-1-carboxamide
• N-((2',3-dimethyl-2,4'-bipyridin-5-yl)methyl)-4-(pyridin-2-yl)-1H-pyrazole-1-carboxamide
• 2061980-27-4
• A50926

• Inchi： 1S/C22H20N6O/c1-15-9-17(11-25-21(15)18-6-8-23-16(2)10-18)12-26-22(29)28-14-19(13-27-28)20-5-3-4-7-24-20/h3-11,13-14H,12H2,1-2H3,(H,26,29)
• InChI Key： CUYYBJHIJOLHFL-UHFFFAOYSA-N
• SMILES： N1(C(NCC2=CN=C(C3C=CN=C(C)C=3)C(C)=C2)=O)C=C(C2=NC=CC=C2)C=N1

Computed Properties

• Exact Mass: 384.16985928g/mol
• Monoisotopic Mass: 384.16985928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 85.6Ų

Additional information on N-((2',3-Dimethyl-[2,4'-bipyridin]-5-yl)methyl)-4-(pyridin-2-yl)-1H-pyrazole-1-carboxamide

Recent Advances in the Study of N-((2',3-Dimethyl-[2,4'-bipyridin]-5-yl)methyl)-4-(pyridin-2-yl)-1H-pyrazole-1-carboxamide (CAS: 2061980-27-4)

The compound N-((2',3-Dimethyl-[2,4'-bipyridin]-5-yl)methyl)-4-(pyridin-2-yl)-1H-pyrazole-1-carboxamide (CAS: 2061980-27-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, which are implicated in various cancers and inflammatory diseases. The unique structural features of this molecule, including the bipyridin and pyrazole moieties, contribute to its high binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interaction with target proteins, providing valuable insights for drug design.

In vitro and in vivo studies have demonstrated promising results, with the compound showing efficacy in reducing tumor growth and modulating immune responses. Notably, its pharmacokinetic properties, such as bioavailability and metabolic stability, have been optimized through structural modifications, enhancing its potential as a clinical candidate. These findings underscore the importance of further preclinical and clinical evaluations to assess its therapeutic potential fully.

The synthesis of N-((2',3-Dimethyl-[2,4'-bipyridin]-5-yl)methyl)-4-(pyridin-2-yl)-1H-pyrazole-1-carboxamide has been refined to improve yield and purity, with recent reports detailing novel catalytic methods and green chemistry approaches. These advancements not only facilitate large-scale production but also align with the growing emphasis on sustainable pharmaceutical manufacturing.

In conclusion, the compound 2061980-27-4 represents a promising avenue for therapeutic development, with its multifaceted biological activities and optimized synthetic routes. Future research should focus on translational studies to bridge the gap between laboratory findings and clinical applications, ultimately benefiting patients with unmet medical needs.